4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-methoxy-3-nitro-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H10Cl3N3O4S/c1-25-13-3-2-7(4-12(13)21(23)24)14(22)20-15(26)19-11-6-9(17)8(16)5-10(11)18/h2-6H,1H3,(H2,19,20,22,26)
• InChI Key: YSFOCRLVYVVICW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10Cl3N3O4S
• Molecular Weight: 434.7 g/mol

Description

4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide is a synthetic compound that has been widely used in scientific research. It is a member of the thiosemicarbazone family and has been shown to have potential therapeutic applications in cancer treatment.

Mechanism of Action

The mechanism of action of 4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis and cell proliferation. By inhibiting this enzyme, the compound prevents the growth and division of cancer cells, leading to their death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been shown to have other biochemical and physiological effects. It has been found to increase the levels of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and cell death. Additionally, it has been shown to inhibit the activity of several enzymes involved in inflammation, suggesting that it may have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide in lab experiments is its potency. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one limitation of the compound is its potential toxicity. It has been shown to be toxic to normal cells at high concentrations, which may limit its use in clinical applications.

Future Directions

There are several future directions for research involving 4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new derivatives of the compound that may have improved potency and selectivity for cancer cells. Additionally, further research is needed to better understand the mechanism of action of the compound and its potential toxicity. Finally, clinical trials are needed to determine the safety and efficacy of the compound in human patients.

Synthesis Methods

The synthesis of 4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-methoxy-3-nitrobenzaldehyde with 2,4,5-trichlorophenylthiosemicarbazide in the presence of acetic anhydride. The resulting product is then treated with hydrochloric acid to yield the final compound. This synthesis method has been reported in several scientific papers and has been shown to be effective in producing high yields of the compound.

Scientific Research Applications

4-methoxy-3-nitro-N-{[(2,4,5-trichlorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis (programmed cell death) in cancer cells, which is a desirable trait for cancer treatment.